3-cyclopropyl-6-[(2,2,6,6-tetramethylpiperidin-4-yl)oxy]pyridazine

• IUPAC Name: 3-cyclopropyl-6-(2,2,6,6-tetramethylpiperidin-4-yl)oxypyridazine
• InChI: InChI=1S/C16H25N3O/c1-15(2)9-12(10-16(3,4)19-15)20-14-8-7-13(17-18-14)11-5-6-11/h7-8,11-12,19H,5-6,9-10H2,1-4H3
• InChI Key: GWDBJDBVPJFTKR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)OC2=NN=C(C=C2)C3CC3)C
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

2,2,6,6-Tetramethylpiperidine is an organic compound of the amine class. It appears as a colorless liquid and has a “fishy”, amine-like odor. This amine is used in chemistry as a hindered base.

Synthesis Analysis

Many routes for the synthesis of TMP have been reported. One method starts with a conjugate addition reaction of ammonia to phorone. The intermediate triacetone amine is then reduced in a Wolff-Kishner reaction.

Molecular Structure Analysis

The stability of TMP is thought to result from resonance involving the nitrogen lone pair as well as hyperconjugation from the numerous methyl groups. The steric hindrance of the methyl groups also plays a major role “caging” the radical center and leading to longer than usual bonds when TMP reacts.

Chemical Reactions Analysis

TMP is used as a precursor to Lithium tetramethylpiperidide and (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl radical. It is also used in the preparation of hibarimicinone, (Z)-silylketene acetal and 4-substituted quinazoline.

Physical And Chemical Properties Analysis

TMP is a clear colorless to light yellow-green liquid. It has a molar mass of 141.254 g/mol, a density of 0.83 g/mL, a melting point of -59 °C, and a boiling point of 152 °C.

Scientific Research Applications

Preparation of Hibarimicinone

. Hibarimicinone is a compound that has been studied for its potential anti-cancer properties.

Synthesis of (Z)-Silylketene Acetal

. This compound is often used as a reagent in organic synthesis.

Production of 4-Substituted Quinazoline

. Quinazolines are a class of organic compounds that have applications in medicinal chemistry due to their bioactive properties.

Precursor to Lithium Tetramethylpiperidide

. This compound is a strong base used in organic synthesis.

Generation of TEMPO Radical

. .

Synthesis of Allylated Tertiary Amines

. These compounds have various applications in organic synthesis.

Mechanism of Action

Target of Action

The compound contains a tetramethylpiperidine moiety, which is known to exhibit various biological activities, including acting as a hindered base .

Mode of Action

The tetramethylpiperidine moiety in the compound is known to act as a stable nitroxyl radical, capable of capturing free radicals and quenching singlet oxygen . It is also a very effective oxidation catalyst, capable of oxidizing primary alcohols to aldehydes and secondary alcohols to ketones .

Biochemical Pathways

The tetramethylpiperidine moiety is known to be involved in the oxidation of alcohols, which could potentially affect various metabolic pathways involving these compounds .

Result of Action

The oxidation of alcohols by the tetramethylpiperidine moiety could potentially lead to changes in the cellular redox state .

Action Environment

The tetramethylpiperidine moiety is known to be stable, resistant to light and heat, and can be recycled .